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Compound of Interest

Compound Name: SRI-011381 hydrochloride

Cat. No.: B1574299

Get Quote

Abstract
SRI-011381 hydrochloride is a potent, orally active small-molecule agonist of the

Transforming Growth Factor-beta (TGF-

) signaling pathway. Unlike canonical ligands, SRI-011381 functions by targeting the lysosome
to promote acidification and resilience, subsequently upregulating Smad2/3 phosphorylation.
Due to its specific physicochemical properties—particularly the hygroscopic nature of its
hydrochloride salt form—strict adherence to handling protocols is required to prevent hydrolysis
and ensure experimental reproducibility. This guide outlines the validated protocols for storage,
reconstitution, and stability maintenance.

Compound Profile & Mechanism of Action[1][2]
Biological Relevance
SRI-011381 is utilized primarily in neurodegenerative research (Alzheimer's Disease) and

tissue regeneration studies. It exhibits neuroprotective effects by enhancing the clearance of

amyloid-beta (

) via lysosomal activation.
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Primary Target: Lysosome (promotes acidification).[1]

Downstream Effect: Activation of TGF-

signaling (Smad2/3 phosphorylation).[2]

Key Application: Neuroprotection, reduction of dystrophic neurites, and modulation of

fibrosis.

Mechanism of Action Diagram
The following diagram illustrates the unique pathway by which SRI-011381 activates TGF-

signaling, distinct from direct receptor binding.
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Figure 1: Mechanism of SRI-011381 inducing neuroprotection via lysosomal modulation and

Smad signaling.

Physicochemical Properties[2][3][4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.selleckchem.com/products/sri-011381.html
https://www.medchemexpress.com/sri-011381.html
https://www.benchchem.com/product/b1574299/docs?utm_src=pdf-body-img#technical-application-note-handling-storage-and-stability-of-sri-011381-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Chemical Name SRI-011381 Hydrochloride

CAS Number
2070014-88-7 (HCl salt); 1629138-41-5 (Free

base)

Molecular Formula

Molecular Weight 365.94 g/mol

Appearance White to off-white solid

Solubility (Water)
~25 - 75 mg/mL (Highly dependent on pH and

sonication)

Solubility (DMSO) ~33 - 90 mg/mL (Hygroscopic sensitivity)

Solubility (Ethanol) Soluble

Storage & Stability Protocol
The stability of SRI-011381 HCl is compromised by moisture (hydrolysis) and UV light. The

hydrochloride counter-ion increases water solubility but also hygroscopicity.

Powder Storage (Long-Term)
Temperature: -20°C is required. Do not store at 4°C for periods exceeding 1 week.

Desiccation: The vial must be stored inside a secondary container (sealed bag or jar)

containing active desiccant silica gel.

Light Protection: Store in amber vials or wrap clear vials in aluminum foil.

Shelf Life:

3 years if kept desiccated at -20°C.[1][3][4]

Solution Storage (Stock)
Once reconstituted in DMSO or water:
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-80°C: Stable for 6 months.[2][5]

-20°C: Stable for 1 month.

Freeze/Thaw: Limit to a maximum of 3 cycles. Aliquoting is mandatory immediately after

reconstitution.

Reconstitution & Handling Protocol
Critical Solvent Requirements
DMSO Quality: Use only anhydrous DMSO (water content <0.1%).

Why? Moisture-contaminated DMSO significantly reduces the solubility of SRI-011381,

leading to "crashing out" (precipitation) upon freezing or dilution.

Preparation of Stock Solution (10 mM)
Target: 1 mL of 10 mM Stock Mass Required: 3.66 mg of SRI-011381 HCl

Equilibration: Allow the product vial to warm to room temperature (RT) inside the desiccator

for at least 1 hour before opening.

Risk: Opening a cold vial introduces condensation, degrading the powder.

Weighing: Weigh 3.66 mg of powder in a low-humidity environment.

Solvent Addition: Add 1 mL of anhydrous DMSO.

Dissolution:

Vortex vigorously for 30 seconds.

If particulates remain, sonicate in a water bath at RT for 5–10 minutes.

Aliquoting: Dispense into 50

L aliquots in sterile, light-protected microcentrifuge tubes.

Storage: Snap-freeze in liquid nitrogen or dry ice/ethanol bath and store at -80°C.
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In Vivo Formulation Workflow
For animal studies (e.g., IP injection), a co-solvent system is required to prevent precipitation in

aqueous buffers.

Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.[2][3][4]

1. Prepare Stock
Dissolve SRI-011381 in
100% Anhydrous DMSO

2. Add PEG300
Add 40% volume PEG300

Vortex to mix

3. Add Tween 80
Add 5% volume Tween 80

Vortex until clear

4. Add Saline
Slowly add 45% Saline

while vortexing

Check Clarity
Must be clear solution

Use Immediately
(Do not store diluted)

Clear

Precipitation?
Sonicate/Warm (37°C)

Cloudy Retry
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Figure 2: Step-by-step formulation protocol for in vivo administration.
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Troubleshooting & FAQs
Issue Probable Cause Corrective Action

Precipitation in Stock
DMSO contained moisture or

stock was frozen too slowly.

Warm to 37°C and sonicate. If

unsuccessful, prepare fresh

stock with anhydrous DMSO.

Cloudiness in Aqueous Buffer

Rapid addition of aqueous

buffer to high-concentration

stock.

Use the "Step-down" dilution

method: Add buffer dropwise to

the stock while vortexing,

rather than adding stock to

buffer.

Yellow Discoloration
Oxidation due to light exposure

or aging.

Discard the aliquot. Oxidation

byproducts may alter Smad

phosphorylation kinetics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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